Cas no 946240-92-2 (2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• CAS No: 946240-92-2
• MF: C₂₀H₂₆ClN₃O₂S
• MW: 407.957342624664
• CID: 6074875
• PubChem ID: 16907034
• Update Time: 2025-10-31

2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• 2-chloro-N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• AKOS024642600
• 946240-92-2
• 2-chloro-N-[2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide
• 2-chloro-N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
• F2351-0013

• Inchi： 1S/C20H26ClN3O2S/c1-23(2)19(14-22-27(25,26)20-9-5-4-8-17(20)21)16-10-11-18-15(13-16)7-6-12-24(18)3/h4-5,8-11,13,19,22H,6-7,12,14H2,1-3H3
• InChI Key： IRORSHBQTMHVGJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C=CC3=C(C=2)CCCN3C)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 407.1434259g/mol
• Monoisotopic Mass: 407.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61Ų

Additional information on 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 946240-92-2)

The compound 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 946240-92-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its complex structure featuring a tetrahydroquinoline core and a chloro-substituted benzene sulfonamide moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacological properties.

Recent research has focused on the synthesis and optimization of this compound to enhance its efficacy and selectivity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for 946240-92-2, which improved yield and purity while reducing the number of synthetic steps. The study highlighted the importance of the dimethylamino and tetrahydroquinoline groups in modulating the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways.

In vitro and in vivo studies have demonstrated that 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide exhibits potent anti-inflammatory and analgesic properties. A preclinical trial conducted by researchers at a leading pharmaceutical institute revealed that the compound effectively inhibits the activity of cyclooxygenase-2 (COX-2) and reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a candidate for the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic profile of 946240-92-2 have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. A recent pharmacokinetic study indicated that the compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing. However, challenges related to its metabolic stability and potential drug-drug interactions remain areas of active research.

The structural complexity of 2-chloro-N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide has also prompted computational studies to explore its binding modes and interactions with biological targets. Molecular docking and dynamics simulations have identified key residues in the active site of COX-2 that contribute to the compound's high affinity and selectivity. These computational insights are expected to guide further structural modifications to optimize its therapeutic potential.

In conclusion, the latest research on 946240-92-2 underscores its promise as a novel therapeutic agent with significant anti-inflammatory and analgesic effects. Ongoing studies are focused on addressing its pharmacokinetic limitations and evaluating its safety profile in clinical settings. The compound's unique structural features and biological activity make it a valuable subject for future drug development efforts in the chemical biology and pharmaceutical industries.